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Chemical Identity of trans-Carane

The table below summarizes the key identifying information for trans-Carane:

Property Description

IUPAC Name 3,7,7-Trimethylbicyclo[4.1.0]heptane [1]

Molecular
Formula

C10H18 [1]

Average Mass 138.254 g/mol [1]

Chemical
Structure

Belongs to the carane family of monoterpenes, characterized by a

bicyclo[4.1.0]heptane skeleton (a cyclopropane ring fused to a cyclohexane ring) [2].

A structural formula from Wikimedia Commons confirms the bicyclic arrangement [3].

Analytical Methods for Confirmation

While specific protocols for trans-Carane were not found, the following standard techniques are used in

research for structural elucidation of similar compounds:
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Chiral Gas Chromatography (GC): Used to separate and analyze enantiomers of monoterpenes like

carane in studies of essential oils [2].
Nuclear Magnetic Resonance (NMR) Spectroscopy: A fundamental tool for determining the

specific connectivity of atoms, the stereochemistry of the cyclopropane ring, and confirming the
positions of the three methyl groups.

Mass Spectrometry (MS): Used to confirm the molecular mass and fragmentation pattern of the
molecule, supporting the identity of the bicyclic skeleton.

Visual Representation of the Structure

The DOT language script below generates a diagram of the core carane skeleton, highlighting its bicyclic

nature.

Carane SkeletonBicyclo[4.1.0]heptaneCore framework of trans-Carane

Cyclohexane Ring Cyclopropane Ring Methyl Groups
(3x CH₃)

Click to download full resolution via product page

How to Proceed Further

The information confirms the basic structural identity of trans-Carane. For the level of detail required for

your guide, I suggest these next steps:

Search for Specific Spectra: Look for scientific papers that contain the NMR (¹H and ¹³C) and Mass
Spectrometry data for trans-Carane. These would provide the definitive quantitative fingerprints for
identification.

Check Chemical Databases: Search specialized databases like PubChem or SciFinder using the
IUPAC name or CAS Number (554-59-6) [1] for curated spectroscopic and physical property data.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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